Cas no 42855-40-3 ( )
structure
Product Name:
CAS No:42855-40-3
MF:C21H34O3
MW:334.49286699295
CID:928507
PubChem ID:293328
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- methyl 8,9-epoxypimaran-18-oate
- AC1L6JX6
- AC1Q5Z0B
- AR-1J5699
- NSC159850
- NSC159851
- NSC-159851
- 42855-38-9
- NSC-159850
- 42855-40-3
- DTXSID00303664
-
-
- Inchi： 1S/C21H34O3/c1-6-17(2)12-13-21-19(4)10-7-9-18(3,16(22)23-5)15(19)8-11-20(21,14-17)24-21/h15H,6-14H2,1-5H3
- InChI Key： ZYTYEZCKOXKTLX-UHFFFAOYSA-N
- SMILES： O1C23CC(C)(CC)CCC12C1(C)CCCC(C(=O)OC)(C)C1CC3
Computed Properties
- Exact Mass: 171.03205
- Monoisotopic Mass: 334.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 57.93
- LogP: 4.87390
Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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